Cas no 2344678-52-8 (2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 2344678-52-8
• MF: C₁₇H₂₁NO₆
• MW: 335.35174536705
• CID: 6103271
• PubChem ID: 165738757
• Update Time: 2025-07-28

2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7432125
• 2-[(tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• 2344678-52-8
• 2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C17H21NO6/c1-17(2,3)24-16(22)18-8-7-10-5-6-11(15(21)23-4)9-12(10)13(18)14(19)20/h5-6,9,13H,7-8H2,1-4H3,(H,19,20)
• InChI Key： QSOFAASAZBOPRK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C=CC(C(=O)OC)=CC=2C1C(=O)O)=O

Computed Properties

• Exact Mass: 335.13688739g/mol
• Monoisotopic Mass: 335.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Introduction to 2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2344678-52-8)

2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, identified by its CAS number 2344678-52-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of multiple protective groups such as (tert-butoxy)carbonyl (Boc) and (methoxycarbonyl) (Moc) functionalities, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The Boc and Moc groups are commonly employed in peptide synthesis and drug development to protect carboxylic acid functionalities during various chemical transformations. In the context of 2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, these protecting groups play a crucial role in ensuring the stability and reactivity of the molecule during synthetic processes. The tetrahydroisoquinoline core is known to exhibit a wide range of biological activities, including dopaminergic and serotonergic effects, which have been extensively studied for their potential in treating neurological disorders such as Parkinson's disease and depression.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroisoquinoline derivatives in the development of novel therapeutics. Researchers have been particularly interested in modifying the substituents on the tetrahydroisoquinoline ring to enhance binding affinity and reduce side effects. The compound 2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid represents a significant step forward in this direction. Its unique structural configuration allows for further functionalization, making it a versatile building block for designing new drug candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of protecting groups is essential to prevent unwanted side reactions and to facilitate selective deprotection at appropriate stages. The presence of both Boc and Moc groups necessitates careful planning to ensure that they are removed at the correct time without affecting other functional moieties. This level of synthetic complexity underscores the compound's importance in advanced pharmaceutical research.

In recent years, there has been growing interest in exploring the pharmacological potential of tetrahydroisoquinoline derivatives. Studies have demonstrated that these compounds can interact with various biological targets, including neurotransmitter receptors and ion channels. For instance, derivatives of tetrahydroisoquinoline have been shown to modulate dopamine release and reuptake, which could be beneficial in treating conditions associated with dopamine dysregulation. The compound 2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is being investigated for its potential to serve as a precursor for developing novel dopaminergic agents.

The protective groups on this molecule not only enhance synthetic utility but also provide insights into its mechanistic behavior during biological assays. By controlling the deprotection process, researchers can study how different functional states of the molecule affect its interaction with biological targets. This approach allows for a more nuanced understanding of structure-activity relationships (SAR), which is critical for optimizing drug candidates. The compound's versatility makes it an attractive scaffold for exploring new pharmacological pathways.

Moreover, the tetrahydroisoquinoline core has been implicated in various natural product alkaloids that exhibit significant biological activity. By leveraging this scaffold, chemists can design molecules that mimic or enhance the effects of these natural products. The synthesis of 2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid exemplifies how synthetic organic chemistry can be used to unlock new therapeutic possibilities by modifying known bioactive structures.

The compound's potential extends beyond traditional pharmaceutical applications. It has also shown promise in materials science and biotechnology due to its ability to form stable complexes with other molecules. These complexes can be used in various applications, such as drug delivery systems and biosensors. The protective groups on the molecule further enhance its utility by allowing for controlled release mechanisms when incorporated into such systems.

In conclusion,2-[(Tert-butoxy)carbonyl]-7-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2344678-52-8) is a multifaceted compound with significant implications in pharmaceutical chemistry and biotechnology. Its unique structural features make it a valuable intermediate for synthesizing novel drug candidates with potential applications in treating neurological disorders. The presence of protective groups such as (tert-butoxy)carbonyl (Boc) and (methoxycarbonyl) (Moc) enhances its synthetic utility and allows for precise control over its reactivity during chemical transformations. As research continues to uncover new biological targets and synthetic methodologies,this compound will likely play an increasingly important role in drug development efforts worldwide.